Cas no 1369323-30-7 (4-{imidazo2,1-b1,3thiazol-6-yl}piperidine)

4-{Imidazo[2,1-b][1,3]thiazol-6-yl}piperidine is a heterocyclic compound featuring a fused imidazo-thiazole core linked to a piperidine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound’s rigid bicyclic system enhances binding affinity in medicinal chemistry applications, particularly for targeting central nervous system (CNS) receptors or enzyme inhibitors. Its piperidine group offers flexibility for further functionalization, enabling diverse derivatization strategies. The imidazo-thiazole scaffold is known for its bioactivity, suggesting potential utility in developing novel therapeutics. High purity and stability under standard conditions further enhance its suitability for synthetic applications.
4-{imidazo2,1-b1,3thiazol-6-yl}piperidine structure
1369323-30-7 structure
Product Name:4-{imidazo2,1-b1,3thiazol-6-yl}piperidine
CAS No:1369323-30-7
MF:C10H13N3S
MW:207.295320272446
MDL:MFCD22040683
CID:5605521
PubChem ID:82395565
Update Time:2025-05-26

4-{imidazo2,1-b1,3thiazol-6-yl}piperidine Chemical and Physical Properties

Names and Identifiers

    • EN300-8731390
    • 1369323-30-7
    • 4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine
    • 4-{imidazo2,1-b1,3thiazol-6-yl}piperidine
    • MDL: MFCD22040683
    • Inchi: 1S/C10H13N3S/c1-3-11-4-2-8(1)9-7-13-5-6-14-10(13)12-9/h5-8,11H,1-4H2
    • InChI Key: QOROXVGOXGGLAZ-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(=C2)C1CCNCC1

Computed Properties

  • Exact Mass: 207.08301860g/mol
  • Monoisotopic Mass: 207.08301860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.6Ų

4-{imidazo2,1-b1,3thiazol-6-yl}piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8731390-1g
4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine
1369323-30-7
1g
$1129.0 2023-09-01
Enamine
EN300-8731390-5g
4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine
1369323-30-7
5g
$3273.0 2023-09-01
Enamine
EN300-8731390-10g
4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine
1369323-30-7
10g
$4852.0 2023-09-01
Enamine
EN300-8731390-0.05g
4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine
1369323-30-7 95.0%
0.05g
$948.0 2025-02-21
Enamine
EN300-8731390-0.1g
4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine
1369323-30-7 95.0%
0.1g
$993.0 2025-02-21
Enamine
EN300-8731390-0.25g
4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine
1369323-30-7 95.0%
0.25g
$1038.0 2025-02-21
Enamine
EN300-8731390-0.5g
4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine
1369323-30-7 95.0%
0.5g
$1084.0 2025-02-21
Enamine
EN300-8731390-1.0g
4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine
1369323-30-7 95.0%
1.0g
$1129.0 2025-02-21
Enamine
EN300-8731390-2.5g
4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine
1369323-30-7 95.0%
2.5g
$2211.0 2025-02-21
Enamine
EN300-8731390-5.0g
4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine
1369323-30-7 95.0%
5.0g
$3273.0 2025-02-21

Additional information on 4-{imidazo2,1-b1,3thiazol-6-yl}piperidine

Introduction to 4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine (CAS No. 1369323-30-7)

4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine, with the CAS number 1369323-30-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an imidazo[2,1-b][1,3]thiazole moiety and a piperidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The imidazo[2,1-b][1,3]thiazole scaffold is known for its diverse biological activities, including antiviral, antibacterial, and anticancer properties. The presence of this scaffold in 4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine suggests that it may exhibit similar pharmacological effects. Additionally, the piperidine ring is a common structural motif in many bioactive compounds due to its ability to modulate various biological targets.

Recent studies have highlighted the potential of 4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes involved in neurodegeneration. This finding opens up new avenues for the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In another study conducted by a team of researchers at the University of California, it was found that 4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine has significant anti-inflammatory properties. The compound was shown to reduce inflammation in animal models by downregulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These results suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine have also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring patient compliance and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, 4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine has also been explored as a tool compound in academic research. Its unique structure makes it an ideal candidate for studying the structure-activity relationships (SAR) of imidazothiazole derivatives. By synthesizing and evaluating various analogs of this compound, researchers can gain valuable insights into the molecular mechanisms underlying its biological activities.

The synthesis of 4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine has been optimized using modern synthetic techniques such as microwave-assisted synthesis and transition metal-catalyzed reactions. These methods have significantly improved the yield and purity of the final product, making it more accessible for both research and commercial applications.

In conclusion, 4-{imidazo[2,1-b][1,3]thiazol-6-yl}piperidine (CAS No. 1369323-30-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd